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Stock Solution Preparation Data

The table below consolidates the preparation and storage information for SGC0946 from chemical suppliers.

Parameter
Specification from MedChemExpress
(MCE) [1]

Specification from Selleckchem
[2]

Recommended
Solvent

DMSO DMSO

Stock
Concentration

10 mM (provided as ready-made solution) 100 mg/mL (161.66 mM)

Solubility in
DMSO

50 mg/mL (80.83 mM) 100 mg/mL (161.66 mM)

Storage
Temperature

-80°C (2 years) or -20°C (1 year) Information not specified in search
results

Important Note Hygroscopic DMSO significantly impacts
solubility; use newly opened DMSO.

Moisture-absorbing DMSO
reduces solubility; use fresh

DMSO.
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Experimental Protocols from Literature

SGC0946 has been used in various cell-based studies. Here are examples of how researchers have prepared

and used it in experiments, which can serve as practical guides.

Assay Type Cell Lines
Working
Concentration

Incubation
Time

Key Findings /
Effect

Citation

Cell Viability
Assay

A431 cells 0 - 100 µM 4 days Inhibited DOT1L

with an IC50 of 2.65
nM [1].

Western Blot
Analysis

Molm13 MLL
cells

1 µM 3 - 7 days Time- and dose-
dependent

reduction of the
H3K79me2 mark

[1].

Cell
Proliferation
Assay

SK-OV-3 and

TOV21G cells
(Ovarian

Cancer)

0.2, 2, or 20 µM 12 days Inhibited growth in

a dose- and time-
dependent manner

[1].

In Vivo Study Mouse

orthotopic
xenograft

model

10 mg/kg Twice a week

for 6 weeks

Suppressed tumor

progression [1].

Critical Notes for Preparation

Based on supplier data, here are the crucial points to ensure successful stock solution preparation:

Use Fresh, Anhydrous DMSO: Both suppliers stress that water absorbed by DMSO (hygroscopic)

can significantly reduce the solubility of SGC0946. Always use a newly opened, dry bottle of DMSO
for preparing stock solutions [1] [2].

Confirm Solubility: While Selleckchem reports a solubility of 100 mg/mL [2], MCE recommends a
maximum of 50 mg/mL and notes that the product may require ultrasonication to fully dissolve [1]. You
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may need to adjust your stock concentration based on practical experience.

Aliquot for Stability: To preserve stability and prevent repeated freeze-thaw cycles, which can lead
to compound degradation, aliquot the stock solution after preparation [1].

Experimental Workflow & Mechanism of Action

To help visualize how SGC0946 is typically used in an experimental context and how it functions, I've

created the following diagrams.

SGC0946 Stock Solution

Dilute in Cell Culture Medium

Treat Cells

Harvest & Analyze

H3K79me2 Level (Western Blot)

e.g., Day 3-7

Cell Viability/Proliferation

e.g., Day 4-12

Gene Expression (e.g., qPCR)

e.g., Day 7

Click to download full resolution via product page

Diagram 1: A general workflow for a cell-based experiment using SGC0946. The "Harvest & Analyze" step

can occur at different time points depending on the specific readout, as shown in the table above.
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Diagram 2: The mechanism of action of SGC0946. SGC0946 is a potent and selective inhibitor of the

DOT1L methyltransferase. It competes with the co-factor S-adenosylmethionine (SAM) to bind DOT1L,

thereby preventing the methylation of histone H3 on lysine 79 (H3K79). This inhibition leads to reduced

levels of H3K79 methylation, which in MLL-rearranged leukemia cells results in the downregulation of

critical oncogenic genes like HOXA9 and MEIS1, ultimately suppressing cell self-renewal and inducing cell

death [1] [3] [4].

Troubleshooting Common Issues

Based on the available information, here are solutions to potential problems:

Problem: Precipitate in stock solution.
Solution: Ensure DMSO is fresh and anhydrous. Gently warm the vial and briefly ultrasonicate.
If precipitate persists, consider preparing a lower concentration stock (e.g., 50 mg/mL as noted

by MCE [1]).
Problem: Lack of expected biological effect in cells.

Verification Steps:
Check Stock Integrity: Ensure the stock solution has not been through excessive

freeze-thaw cycles and has been stored correctly.
Confirm Target Engagement: Include a positive control in your experiment. A direct way

to verify SGC0946 activity is to measure global H3K79me2 levels via Western blot after
treatment; a significant reduction should be observed [1] [5].

Review Working Concentration: Validate that the final concentration used is effective in
your specific cell line model, as potency can vary.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. SGC0946 | DOT1L Inhibitor [medchemexpress.com]

2. SGC 0946 | Histone Methyltransferase inhibitor | Mechanism [selleckchem.com]

3. Histone Methyltransferase DOT1L as a Promising ... [pmc.ncbi.nlm.nih.gov]

4. Catalytic site remodelling of the DOT1L methyltransferase ... [nature.com]

5. A chemical biology toolbox to study protein ... [nature.com]

To cite this document: Smolecule. [SGC0946 stock solution preparation]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b543086#sgc0946-stock-solution-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s543086?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/SGC0946.html?srsltid=AfmBOoo_iMUh17N4B8A7F4HA9XGQ-hbOF8toJYJgaDGL4qauQXFmDk6L
https://www.selleckchem.com/products/sgc-0946.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9043692/
https://www.nature.com/articles/ncomms2304
https://www.nature.com/articles/s41467-018-07905-4
https://www.smolecule.com/products/b543086#sgc0946-stock-solution-preparation
https://www.smolecule.com/products/b543086#sgc0946-stock-solution-preparation
https://www.smolecule.com/products/b543086#sgc0946-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s543086?utm_src=pdf-bulk
https://www.smolecule.com/products/s543086?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s543086?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

